N-(6-fluoropyridin-3-yl)-5-methylthiophene-2-carboxamide

• IUPAC Name: N-(6-fluoropyridin-3-yl)-5-methylthiophene-2-carboxamide
• InChI: InChI=1S/C11H9FN2OS/c1-7-2-4-9(16-7)11(15)14-8-3-5-10(12)13-6-8/h2-6H,1H3,(H,14,15)
• InChI Key: MQZRONWRMQEVGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)NC2=CN=C(C=C2)F
• Molecular Formula: C11H9FN2OS
• Molecular Weight: 236.27 g/mol

Description

N-(6-fluoropyridin-3-yl)-5-methylthiophene-2-carboxamide, also known as "Compound A," is a chemical compound that has been the subject of much scientific research in recent years. This compound is of interest to researchers due to its potential applications in the fields of medicine, pharmacology, and biochemistry. In

Scientific Research Applications

N-(6-fluoropyridin-3-yl)-5-methylthiophene-2-carboxamide has been the subject of much scientific research in recent years. This compound has been shown to have potential applications in the fields of medicine, pharmacology, and biochemistry. In medicine, this compound has been studied for its potential as an anti-cancer agent. In pharmacology, this compound has been studied for its potential as a drug target for various diseases. In biochemistry, this compound has been studied for its potential as a tool for studying protein-protein interactions.

Mechanism of Action

The mechanism of action of N-(6-fluoropyridin-3-yl)-5-methylthiophene-2-carboxamide is not yet fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes in the body. These enzymes are involved in various cellular processes, including cell growth and division. By inhibiting these enzymes, this compound may be able to slow down or stop the growth of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of various cancer cell lines. In vivo studies have shown that this compound can reduce the size of tumors in mice. Additionally, this compound has been shown to have low toxicity in animal studies, suggesting that it may be safe for use in humans.

Advantages and Limitations for Lab Experiments

One advantage of using N-(6-fluoropyridin-3-yl)-5-methylthiophene-2-carboxamide in lab experiments is its low toxicity. This makes it a safer alternative to other compounds that may be more toxic. Additionally, this compound has been shown to have high selectivity for certain enzymes, making it a useful tool for studying protein-protein interactions. However, one limitation of using this compound in lab experiments is its relatively high cost. This may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(6-fluoropyridin-3-yl)-5-methylthiophene-2-carboxamide. One direction is to further explore its potential as an anti-cancer agent. This may involve studying its effectiveness against different types of cancer and exploring its mechanism of action in more detail. Another direction is to explore its potential as a drug target for other diseases, such as Alzheimer's disease. Additionally, future research may focus on developing more cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of N-(6-fluoropyridin-3-yl)-5-methylthiophene-2-carboxamide is a complex process that involves several steps. The first step is the synthesis of 6-fluoropyridine-3-carboxylic acid, which is then converted into the corresponding acid chloride. The acid chloride is then reacted with 5-methylthiophene-2-amine to yield the desired compound. This synthesis method has been optimized over the years to improve yields and reduce costs.